![molecular formula C14H19NO · HCl B1159205 2-methyl-α-Pyrrolidinopropiophenone (hydrochloride)](/img/no-structure.png)
2-methyl-α-Pyrrolidinopropiophenone (hydrochloride)
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Overview
Description
Pyrrolidinophenones (PPPs) are a family of compounds that feature a pyrrolidinyl group affixed to the narcotic cathinone. Many have been identified as components of designer drugs. 2-methyl-α-Pyrrolidinopropiophenone (hydrochloride) shares structural features with the stimulant α-pyrrolidinopropiophenone and is a positional isomer of 4’-methyl-α-PPP (hydrochloride), which has been detected in bath salts and other formulations. This product is intended to be used for forensic and research applications.
Scientific Research Applications
Metabolic Analysis and Toxicological Detection
Metabolic Pathways in Rats
Studies have identified the metabolic pathways of 2-methyl-α-pyrrolidinopropiophenone (MPPP), a closely related compound, in rats. It is metabolized through oxidative desamination, hydroxylation of the methyl group, and oxidation to the corresponding carboxy compound, among other pathways (Springer et al., 2002).
Toxicological Detection in Urine
The metabolites of MPPP can be detected in urine using techniques like gas chromatography-mass spectrometry (GC-MS), which can be essential for forensic and toxicological analyses (Springer et al., 2002).
Analytical Method Development
MALDI-TOF MS for Pyrrolidino Cathinones
A method using matrix-assisted laser desorption ionization (MALDI)–time-of-flight (TOF)–mass spectrometry (MS) was developed for analyzing pyrrolidino cathinones, a group that includes 2-methyl-α-pyrrolidinopropiophenone. This method aids in identification and quantification in forensic toxicological analysis (Minakata et al., 2013).
Identification in Human Liver Microsomes
Research has focused on identifying the human hepatic cytochrome P450 enzymes involved in the metabolism of MPPP, providing insights into human biotransformation processes for this compound (Springer et al., 2003).
Chemical Properties and Stability
Spectroscopic Studies
Spectroscopic techniques like nuclear magnetic resonance (NMR) and mass spectrometry have been used to characterize pyrrolidinyl substituted cathinones, including 2-methyl-α-pyrrolidinopropiophenone, providing valuable information about their chemical properties and stability (Qian et al., 2017).
Development of Novel Compounds
The compound has been involved in the synthesis of novel derivatives like bromo-substituted dithiolium perchlorates, indicating its potential for developing new chemical entities (Sarbu et al., 2019).
properties
Molecular Formula |
C14H19NO · HCl |
---|---|
Molecular Weight |
253.8 |
InChI |
InChI=1S/C14H19NO.ClH/c1-11-7-3-4-8-13(11)14(16)12(2)15-9-5-6-10-15;/h3-4,7-8,12H,5-6,9-10H2,1-2H3;1H |
InChI Key |
WDSCWZJLHGNDBM-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C(C)N2CCCC2)=O)C=CC=C1.Cl |
synonyms |
2-methyl-α-PPP; 2-methyl PPP |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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